Cas no 1177357-94-6 ((3α)-Allopregnanolone Sulfate Pyridinium Salt)

• Product Name: (3α)-Allopregnanolone Sulfate Pyridinium Salt
• CAS No: 1177357-94-6
• MF: C₂₆H₃₉NO₅S
• MW: 477.656566858292
• CID: 1063835
• PubChem ID: 126455948
• Update Time: 2025-10-28

(3α)-Allopregnanolone Sulfate Pyridinium Salt Chemical and Physical Properties

Names and Identifiers

• (3α)-Allopregnanolone Sulfate Pyridinium Salt
• (3α)-Allopregnanolone Pyridinium Sodium Salt
• 20-oxo-5α-pregnan-3α-yl sulfate pyridinium salt
• (3a)-Allopregnanolone Sulfate Pyridinium Salt
• (3Alpha)-Allopregnanolone Sulfate Pyridinium Salt
• (3a,5a)-3-(Sulfooxy)pregnan-20-one Pyridinium Salt; 3a-Hydroxy-5a-pregnan-20-one Sulfate Pyridinium Salt;
• J-003662
• 1177357-94-6
• [(3R,5S,8R,9S,10S,13S,14S,17S)-17-Acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate;pyridine

• Inchi： 1S/C21H34O5S.C5H5N/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;1-2-4-6-5-3-1/h14-19H,4-12H2,1-3H3,(H,23,24,25);1-5H/t14-,15+,16-,17+,18-,19-,20-,21+;/m0./s1
• InChI Key： MRONXFCVCNETJP-MQJYZQBZSA-N
• SMILES： S(=O)(=O)(O)O[C@@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CC[C@H](C(C)=O)[C@@]3(C)CC[C@@H]12.N1C=CC=CC=1

Computed Properties

• Exact Mass: 477.25500
• Monoisotopic Mass: 477.255
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 744
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2

Experimental Properties

• PSA: 101.94000
• LogP: 6.58470

Additional information on (3α)-Allopregnanolone Sulfate Pyridinium Salt

Introduction to (3α)-Allopregnanolone Sulfate Pyridinium Salt (CAS No. 1177357-94-6)

(3α)-Allopregnanolone Sulfate Pyridinium Salt (CAS No. 1177357-94-6) is a synthetic compound that has garnered significant attention in the fields of neuropharmacology and endocrinology due to its unique properties and potential therapeutic applications. This compound is a derivative of allopregnanolone, a neurosteroid known for its anxiolytic and sedative effects, and is modified with a sulfate group and a pyridinium salt moiety to enhance its solubility and stability.

The structure of (3α)-Allopregnanolone Sulfate Pyridinium Salt is characterized by a steroidal backbone with specific functional groups that contribute to its biological activity. The allopregnanolone core, which is a metabolite of progesterone, is known for its ability to modulate the GABA-A receptor, leading to anxiolytic and anticonvulsant effects. The addition of the sulfate group and pyridinium salt enhances the compound's water solubility, making it more suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of (3α)-Allopregnanolone Sulfate Pyridinium Salt in treating a range of neurological disorders. For instance, research published in the Journal of Neurochemistry has shown that this compound can effectively reduce anxiety and depressive symptoms in animal models. The mechanism of action involves the enhancement of GABAergic neurotransmission, which is crucial for maintaining neural homeostasis and preventing overexcitation.

In addition to its anxiolytic properties, (3α)-Allopregnanolone Sulfate Pyridinium Salt has been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's disease. A study published in the Journal of Alzheimer's Disease demonstrated that this compound can improve cognitive function and reduce beta-amyloid plaque formation in transgenic mouse models. These findings suggest that (3α)-Allopregnanolone Sulfate Pyridinium Salt may have neuroprotective effects that could be beneficial in slowing the progression of Alzheimer's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of (3α)-Allopregnanolone Sulfate Pyridinium Salt in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects that may need to be addressed in future studies.

The pharmacokinetic properties of (3α)-Allopregnanolone Sulfate Pyridinium Salt have also been extensively studied. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. The half-life of the compound is relatively short, which may require multiple dosing throughout the day to maintain therapeutic levels.

In conclusion, (3α)-Allopregnanolone Sulfate Pyridinium Salt (CAS No. 1177357-94-6) represents a promising therapeutic agent with potential applications in treating anxiety disorders, depression, and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and safety profile, paving the way for its potential use as a novel treatment option in clinical practice.